[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(3,4-difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C12H13F2N/c13-9-2-1-8(3-10(9)14)12-4-11(5-12,6-12)7-15/h1-3H,4-7,15H2
• InChI Key: UKUFXCWXDYUFGL-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=CC(=C(C=C3)F)F)CN
• Molecular Formula: C12H13F2N
• Molecular Weight: 209.23 g/mol

Description

“[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is a compound with the molecular formula C12H13F2N. It is a difluoro-substituted bicyclo[1.1.1]pentane, a new generation of saturated bioisosteres of the benzene ring for drug discovery projects.

Synthesis Analysis

The synthesis of difluoro-substituted bicyclo[1.1.1]pentanes involves the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes by a CF3TMS/NaI system. This process results in the formation of difluoro-bicyclo[1.1.1]pentanes.

Molecular Structure Analysis

The molecular structure of “[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” consists of a bicyclo[1.1.1]pentane core with a 3,4-difluorophenyl group and a methanamine group attached.

Chemical Reactions Analysis

The key chemical reaction in the synthesis of “[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is the addition of difluorocarbene to electron-rich bicyclo[1.1.0]butanes. This reaction is facilitated by a CF3TMS/NaI system.

Physical And Chemical Properties Analysis

The average mass of “[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is 209.235 Da and its monoisotopic mass is 209.101608 Da.

Future Directions

The difluoro-substituted bicyclo[1.1.1]pentanes, including “[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine”, represent a new generation of saturated bioisosteres of the benzene ring for drug discovery projects. These compounds could potentially lead to the development of novel patent-free molecules with improved biological activity and physico-chemical profile.